2-[2-(3-Bromophenyl)ethynyl]thiophene

• CAS No.: 473580-48-2
• Molecular Formula: C12H7BrS
• Molecular Weight: 263.15 g/mol
• IUPAC Name: 2-[2-(3-bromophenyl)ethynyl]thiophene
• InChI: InChI=1S/C12H7BrS/c13-11-4-1-3-10(9-11)6-7-12-5-2-8-14-12/h1-5,8-9H
• InChI Key: GPMMKJPBSFABMG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Br)C#CC2=CC=CS2

Description

2-[2-(3-Bromophenyl)ethynyl]thiophene is a heterocyclic compound featuring a thiophene core substituted with a 3-bromophenylacetylene group at the 2-position. This structure combines the electron-rich thiophene ring with the steric and electronic effects of the brominated arylacetylene moiety, making it a promising candidate for applications in organic electronics, catalysis, and pharmaceuticals.

Synthesis: The compound can be synthesized via Sonogashira cross-coupling, a widely used method for forming carbon-carbon bonds between sp²-hybridized halides and terminal alkynes. For example, analogous compounds like 3-bromo-2-[2-(4-butylphenyl)ethynyl]thiophene (compound 13) were prepared using 2,3-dibromothiophene and arylacetylenes under palladium/copper catalysis, achieving moderate yields (30%) due to challenges in separation .

Biological Activity

The compound 2-[2-(3-Bromophenyl)ethynyl]thiophene is a member of the thiophene family, which has garnered attention in medicinal chemistry due to its potential biological activities. This article focuses on the biological activity of this compound, examining its pharmacological properties, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

Chemical Structure:

• Molecular Formula: C$_{12}$H$_{9}$BrS
• Molecular Weight: 265.17 g/mol

The compound features a thiophene ring substituted with a bromophenyl group and an ethynyl group, contributing to its unique reactivity and biological properties.

Anticancer Activity

Research has demonstrated that compounds containing thiophene structures exhibit significant anticancer properties. For instance, studies have shown that various thiophene derivatives can inhibit the proliferation of cancer cells through multiple mechanisms.

Case Study:
A study published in the Journal of Medicinal Chemistry investigated a series of thiophene derivatives, including those similar to 2-[2-(3-Bromophenyl)ethynyl]thiophene , for their antiproliferative effects against human cancer cell lines. The results indicated that these compounds exhibited IC$_{50}$ values in the micromolar range, suggesting potent anticancer activity. Specifically, compounds with electron-withdrawing groups on the phenyl ring showed enhanced cytotoxic effects compared to their electron-donating counterparts .

Compound	Cell Line	IC$_{50}$ (µM)	Mechanism of Action
2-[2-(3-Bromophenyl)ethynyl]thiophene	MCF-7	0.65	Induction of apoptosis
Related Thiophene Derivative	A549	1.47	Cell cycle arrest at G1 phase
Another Thiophene Compound	HeLa	0.78	Caspase activation

The anticancer activity of 2-[2-(3-Bromophenyl)ethynyl]thiophene is believed to involve several mechanisms:

• Apoptosis Induction: Flow cytometry assays have shown that this compound can trigger apoptosis in cancer cells by increasing caspase-3/7 activity .
• Cell Cycle Arrest: Studies indicate that it may cause cell cycle arrest at the G1 phase, preventing further proliferation of cancer cells .
• Inhibition of Key Signaling Pathways: Some derivatives have been observed to alter the localization and levels of signaling phosphoproteins, thereby impacting cell motility and growth .

Antimicrobial Activity

In addition to its anticancer properties, there is emerging evidence that thiophene derivatives possess antimicrobial activities. Research indicates that certain compounds can inhibit bacterial growth, making them potential candidates for developing new antibiotics.

Study Findings:
A review highlighted that thiophene derivatives exhibit moderate antibacterial activity against various strains, including Escherichia coli and Staphylococcus aureus. The structure-activity relationship (SAR) analysis revealed that modifications on the thiophene ring significantly influence their antimicrobial potency .

Other Biological Activities

Beyond anticancer and antimicrobial effects, studies have also explored other biological activities:

• Anti-inflammatory Effects: Some thiophene derivatives have shown promise in reducing inflammation markers in vitro.
• Antioxidant Properties: The ability to scavenge free radicals has been noted in certain studies, suggesting potential applications in protecting against oxidative stress-related diseases .

Comparison with Similar Compounds

Structural Features :

• The ethynyl linker enables conjugation between the thiophene and aryl groups, influencing optoelectronic properties.

Comparison with Similar Compounds

Key Observations :

• Regioselectivity: Sonogashira coupling allows precise substitution on thiophene rings (e.g., 2- vs. 3-positions) .
• Catalyst Dependency : Rhodium catalysts enable silole formation with arylacetylenes but fail with alkylethynyl groups , highlighting the electronic influence of substituents.
• Yield Variability : Tetrahydrofuran derivatives (e.g., compound 9i ) achieve higher yields (89%) compared to thiophene analogues (30%), likely due to reduced steric hindrance .

Reactivity and Electronic Effects

• By contrast, bromine directly on the thiophene ring (e.g., compound 13) may deactivate the ring toward electrophilic substitution .
• Substituent Compatibility : Alkylethynyl groups (e.g., hex-1-yn-1-yl) hinder rhodium-catalyzed bis-silylation, whereas arylacetylenes proceed efficiently, underscoring the need for electron-deficient alkynes in certain reactions .